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Abstract
1,3-Dibromoadamantane is a halogenated derivative of adamantane, a rigid tricyclic

hydrocarbon. Its unique cage-like structure and the presence of two bromine atoms at the

bridgehead positions make it a valuable building block in organic synthesis and medicinal

chemistry. This technical guide provides a comprehensive overview of the chemical structure,

stereochemistry, physicochemical properties, and synthesis of 1,3-dibromoadamantane.

Detailed experimental protocols and spectroscopic data are presented to aid researchers in

their laboratory work.

Chemical Structure
1,3-Dibromoadamantane consists of a highly symmetrical and rigid adamantane core with two

bromine atoms substituted at the tertiary carbon atoms, positions 1 and 3.[1] The adamantane

framework is composed of three fused cyclohexane rings in chair conformations. The molecule

has the chemical formula C₁₀H₁₄Br₂.[2][3]

The structure of 1,3-dibromoadamantane is characterized by its diamondoid cage, which

imparts high thermal stability and lipophilicity. The carbon-bromine bonds are at bridgehead

positions, which influences their reactivity.
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Stereochemistry
A critical aspect of a molecule's properties is its stereochemistry. The adamantane cage itself is

achiral. In the case of 1,3-dibromoadamantane, the substitution pattern does not introduce

any chiral centers into the molecule. This is due to the presence of a plane of symmetry that

passes through the C2 and C8 atoms and bisects the bond between the C1 and C3 atoms. As

a result, 1,3-dibromoadamantane is an achiral molecule and does not exhibit

stereoisomerism. It does not have enantiomers or diastereomers.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for 1,3-dibromoadamantane is

provided in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of 1,3-Dibromoadamantane

Property Value Reference

Molecular Formula C₁₀H₁₄Br₂ [2][3]

Molecular Weight 294.03 g/mol [2]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 108-110 °C [3]

Solubility
Soluble in organic solvents,

insoluble in water.
[1][4]

CAS Number 876-53-9 [3]

Table 2: Spectroscopic Data for 1,3-Dibromoadamantane
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Technique Data Reference

¹H NMR (CDCl₃)
δ 2.87 (s, 2H), 2.30 (m, 8H),

2.26 (m, 2H), 1.70 (m, 2H)
[5]

¹³C NMR (CDCl₃)

δ 62.5 (C-1,3), 59.3 (C-2), 47.4

(C-4, 8, 9, 10), 35.3 (C-5,7),

33.9 (C-6)

[5]

IR (KBr, cm⁻¹) 2930, 2855 (C-H), 695 (C-Br) [5]

Table 3: Crystallographic Data for 1,3-Dibromoadamantane

Parameter Value Reference

Crystal System Orthorhombic [2]

Space Group P n m a [2]

a 14.9792 Å [2]

b 9.7677 Å [2]

c 7.2734 Å [2]

α, β, γ 90° [2]

Z 4 [2]

Experimental Protocols
The synthesis of 1,3-dibromoadamantane is typically achieved through the direct bromination

of adamantane. A detailed experimental protocol is provided below.

Synthesis of 1,3-Dibromoadamantane from Adamantane

This procedure involves the electrophilic substitution of hydrogen atoms on the adamantane

cage with bromine, catalyzed by a Lewis acid such as iron powder.

Materials:
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Adamantane

Liquid Bromine

Iron powder

Dichloromethane (CH₂Cl₂)

Aqueous sodium sulfite solution

Methanol

Procedure:

To a stirred mixture of adamantane and iron powder in dichloromethane at room

temperature, add liquid bromine dropwise.

Maintain the reaction at room temperature and stir for 24 hours.

After the reaction is complete, quench the excess bromine by adding an aqueous sodium

sulfite solution until the bromine color disappears.

Separate the organic layer.

Wash the organic layer with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure to obtain the crude product as a yellow solid.

Recrystallize the crude product from methanol to yield pure 1,3-dibromoadamantane as

a white solid.[5]

Visualizations
Diagram 1: Synthesis of 1,3-Dibromoadamantane
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Adamantane 1,3-Dibromoadamantane
BrominationBr₂, Fe powder

CH₂Cl₂

Click to download full resolution via product page

Caption: Synthesis of 1,3-dibromoadamantane from adamantane.

Diagram 2: Chemical Structure and Symmetry of 1,3-Dibromoadamantane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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